Cas no 1051316-38-1 ((2-oxo-2,3-dihydro-1H-indol-5-yl)boronic acid)

(2-oxo-2,3-dihydro-1H-indol-5-yl)boronic acid structure
1051316-38-1 structure
Product Name:(2-oxo-2,3-dihydro-1H-indol-5-yl)boronic acid
CAS No:1051316-38-1
MF:C8H8BNO3
MW:176.965022087097
CID:1089807
PubChem ID:54595690
Update Time:2025-04-20

(2-oxo-2,3-dihydro-1H-indol-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Oxoindolin-5-yl)boronic acid
    • (2-oxo-1,3-dihydroindol-5-yl)boronic acid
    • B-(2,3-dihydro-2-oxo-1H-indol-5-yl)Boronic acid
    • Oxindole-5-boronic acid
    • (2-oxo2,3-dihydro-1H-indol-5-yl)boronic acid
    • B-(2,3-dihydro-2-oxo-1H-indol-5-yl)-boronic acid
    • (2-oxo-2,3-dihydro-1H-indol-5-yl)boronic acid
    • BS-26200
    • SY345886
    • F87759
    • AB57881
    • VKAPDBRYEZFWKT-UHFFFAOYSA-N
    • DB-296978
    • 1051316-38-1
    • 2-OXOINDOLIN-5-YLBORONIC ACID
    • (2-Oxoindolin-5-yl)boronicacid
    • EN300-91792
    • CS-0054245
    • MFCD10696667
    • 2-Oxoindoline-5-boronic Acid
    • DTXSID10712425
    • 2-OXO-1,3-DIHYDROINDOL-5-YLBORONIC ACID
    • A849405
    • BSB31638
    • SCHEMBL14485082
    • AKOS006304827
    • Inchi: 1S/C8H8BNO3/c11-8-4-5-3-6(9(12)13)1-2-7(5)10-8/h1-3,12-13H,4H2,(H,10,11)
    • InChI Key: VKAPDBRYEZFWKT-UHFFFAOYSA-N
    • SMILES: O=C1CC2C=C(B(O)O)C=CC=2N1

Computed Properties

  • Exact Mass: 177.0597233g/mol
  • Monoisotopic Mass: 177.0597233g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6Ų

(2-oxo-2,3-dihydro-1H-indol-5-yl)boronic acid Pricemore >>

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